ethyl 2-(2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C24H24N4O4S/c1-3-31-24(30)21-16-9-5-7-11-19(16)33-23(21)25-20(29)13-28-17-10-6-4-8-15(17)12-18(28)22-27-26-14(2)32-22/h4,6,8,10,12H,3,5,7,9,11,13H2,1-2H3,(H,25,29)
• InChI Key: QSMPFJUCEYCOOK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CN3C4=CC=CC=C4C=C3C5=NN=C(O5)C
• Molecular Formula: C24H24N4O4S
• Molecular Weight: 464.5 g/mol

Description

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications. Indoles, on the other hand, are a type of aromatic heterocyclic organic compound. It has a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring.

Molecular Structure Analysis

The molecular structure of oxadiazoles and indoles is well-defined. Oxadiazoles have a five-membered ring with two nitrogen atoms, one oxygen atom, and two carbon atoms. Indoles consist of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring.

Chemical Reactions Analysis

The chemical reactions involving oxadiazoles and indoles are diverse, depending on the substituents on the rings. They can undergo various reactions such as substitution, addition, and oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For instance, oxadiazoles are generally stable compounds and their properties can be tuned by modifying the substituents on the ring.

Mechanism of Action

The mechanism of action of oxadiazole and indole derivatives can vary widely depending on their chemical structure and the target they interact with. Some oxadiazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The development of new oxadiazole and indole derivatives with improved properties is a vibrant area of research in medicinal chemistry. Future work could involve the design and synthesis of new derivatives, followed by testing their biological activity and optimizing their properties.